Cas no 851407-97-1 (N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethylbutanamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethylbutanamide
• CAS No: 851407-97-1
• MF: C₁₉H₂₆N₂O₂
• MW: 314.421945095062
• CID: 6028336
• PubChem ID: 6324586
• Update Time: 2025-06-27

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethylbutanamide
• N-(2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-ethylbutanamide
• Butanamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-2-ethyl-
• CHEMBL1460322
• 851407-97-1
• SMR000016209
• AB00669739-01
• F0611-0827
• MLS000101599
• N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-ethylbutanamide
• AKOS016488494

• Inchi： 1S/C19H26N2O2/c1-5-14(6-2)18(22)20-10-9-16-11-15-8-7-12(3)13(4)17(15)21-19(16)23/h7-8,11,14H,5-6,9-10H2,1-4H3,(H,20,22)(H,21,23)
• InChI Key： BTYLISXJIAVERI-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=C(C)C=C2)(=O)C(CC)CC

Computed Properties

• Exact Mass: 314.199428076g/mol
• Monoisotopic Mass: 314.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 551.8±50.0 °C(Predicted)
• pka: 11.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethylbutanamide

N-2-(7,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethylbutanamide (CAS No. 851407-97-1): An Overview

N-2-(7,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethylbutanamide (CAS No. 851407-97-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethylbutanamide make it a promising candidate for further research and development in drug discovery.

The chemical structure of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethylbutanamide is characterized by a quinoline core with specific substituents that enhance its biological activity. The presence of dimethyl and ethyl groups on the quinoline ring and the amide functionality contribute to its stability and solubility, which are crucial factors for drug development. Recent studies have highlighted the importance of these structural elements in modulating the compound's pharmacological properties.

In terms of biological activity, N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-ethylbutanamide has shown promising results in various preclinical models. For instance, it has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has exhibited potent antiviral activity against several viral strains, including influenza and herpes simplex virus (HSV). These findings suggest that the compound could be a valuable addition to the arsenal of drugs used to treat inflammatory and viral diseases.

One of the key areas of research for N-2-(7,8-dimethyl-2-oxyo1,2-dihydroquinolin3-yi)ethy1--ethyibutanamide is its potential as an anticancer agent. Preclinical studies have shown that it can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N--(7,-dimethy--oxy--dihydroquinoi3-yi)ethy1--ethyibutanamide have also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Moreover, it has low toxicity profiles in animal models, which is a critical factor for its potential use in human clinical trials. These properties make it an attractive candidate for further development as a therapeutic agent.

In addition to its therapeutic potential, N--(7,-dimethy--oxy--dihydroquinoi3-yi)ethy1--ethyibutanamide has been explored for its use as a research tool in understanding the mechanisms underlying various diseases. Its ability to modulate specific signaling pathways makes it a valuable probe for studying cellular processes involved in inflammation, viral infection, and cancer progression. Researchers are using this compound to gain insights into the molecular mechanisms that drive these conditions and to identify new targets for therapeutic intervention.

The synthesis of N--(7,-dimethy--oxy--dihydroquinoi3-yi)ethy1--ethyibutanamide has been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep reactions involving condensation and cyclization steps. These methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production if needed.

In conclusion, N--(7,-dimethy--oxy--dihydroquinoi3-yi)ethy1--ethyibutanamide (CAS No. 851407-97-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in clinical settings.